molecular formula C8H8N4O2 B8421032 5,7-Dimethyl-3-nitro pyrazolo[1,5-a]pyrimidine

5,7-Dimethyl-3-nitro pyrazolo[1,5-a]pyrimidine

Cat. No.: B8421032
M. Wt: 192.17 g/mol
InChI Key: ZKMSVNSERUSKKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethyl-3-nitro pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H8N4O2 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N4O2

Molecular Weight

192.17 g/mol

IUPAC Name

5,7-dimethyl-3-nitropyrazolo[1,5-a]pyrimidine

InChI

InChI=1S/C8H8N4O2/c1-5-3-6(2)11-8(10-5)7(4-9-11)12(13)14/h3-4H,1-2H3

InChI Key

ZKMSVNSERUSKKM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC2=C(C=NN12)[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5,7-Dimethyl pyrazolo[1,5-a]pyrimidine [1.0g (6.8 mmoles)] was dissolved in H2SO4 (10 ml) keeping the temperature below 5°. Fuming HNO3 [4 ml; sp. gr. 1.5] was added dropwise to the cold H2SO4 solution, with good stirring. The temperature during this addition was maintained below 10°. After the addition was complete, the solution was stirred at room temperature for 45 minutes and then added to 100 g of ice. The precipitated product was separated by filtration, washed well with H2O, and dried. Recrystallization from CH3OH afforded 0.75 g (57%) of analytically pure product; mp 156°-7°.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
ice
Quantity
100 g
Type
reactant
Reaction Step Three

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